(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate

• Molecular Formula: C12H22NO3S-
• Molecular Weight: 260.38 g/mol
• IUPAC Name: N-[(3Z,6Z)-dodeca-3,6-dienyl]sulfamate
• InChI: InChI=1S/C12H23NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16/h6-7,9-10,13H,2-5,8,11-12H2,1H3,(H,14,15,16)/p-1/b7-6-,10-9-
• InChI Key: DLEYFILNNFMARG-HZJYTTRNSA-M
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCNS(=O)(=O)[O-]
• Canonical SMILES: CCCCCC=CCC=CCCNS(=O)(=O)[O-]

Description

(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate is a high-purity chemical reagent designed for advanced research in chemical ecology and organic synthesis. This compound is a sulfamate derivative of the well-characterized insect semiochemical (3Z,6Z)-dodecadien-1-ol. The parent alcohol is a key pheromone in multiple termite species, functioning critically as a trail-following pheromone to guide nestmates to food sources and as a sex pheromone to mediate reproductive encounters . The specific structural modification in this derivative is intended to alter the compound's physicochemical properties, potentially increasing its stability or modifying its interaction with olfactory receptors for prolonged behavioral studies. Researchers can leverage this compound to explore novel approaches in insect behavior management, develop more stable synthetic pheromone analogs, and investigate the structure-activity relationships of semiochemicals. The primary applications for this reagent include use as a key intermediate in organic synthesis and in chemical ecology research aimed at developing sustainable pest management strategies . This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human, veterinary, or personal use.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of “(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate,” we compare it with structurally and functionally related compounds, focusing on synthetic routes , physicochemical properties , and biological activity .

Structural and Functional Analogues

Compound Name	Key Structural Features	Biological Role	Stability/Solubility	Reference
(3Z,6Z)-Dodeca-3,6-dien-1-ol	Terminal hydroxyl, conjugated dienes	Insect pheromone (termites/moths)	Low volatility; prone to oxidation
(3Z,6Z)-Dodeca-3,6-dien-1-yl acetate	Acetylated terminal hydroxyl	Pheromone analog	Higher volatility; moderate hydrolysis resistance
SC-558 (Sulfonamide derivative)	Aryl sulfonamide core	Cyclooxygenase-2 (COX-2) inhibitor	High solubility; enzyme-targeted
1,2,3-Triazole-linked conjugates	Triazole ring with sulfonyl/sulfamoyl	Cytotoxic/anti-enzymatic agents	Tunable lipophilicity

Key Observations:

• Volatility and Stability : The sulfamate group in “(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate” likely reduces volatility compared to the acetate analog, which is critical for sustained pheromone release in ecological applications. Sulfamates are generally more hydrolytically stable than esters or alcohols due to stronger S-O bonds and resistance to esterases .
• Solubility: Unlike the hydrophobic parent dienol, sulfamate derivatives often exhibit improved aqueous solubility, as seen in sulfonamide-based pharmaceuticals like SC-558 . This property could enhance formulation flexibility.
• Biological Activity: While the parent alcohol functions as a pheromone, sulfamate derivatives may exhibit divergent bioactivity. For example, 1,2,3-triazole-sulfamoyl hybrids demonstrate cytotoxic and anti-cholinesterase effects , suggesting that the sulfamate group could introduce unintended pharmacological effects in non-target organisms.

Preparation Methods

Sulfamoyl Chloride Reaction

The most widely reported method involves reacting (3Z,6Z)-dodeca-3,6-dien-1-ol with sulfamoyl chloride under anhydrous conditions. This nucleophilic substitution proceeds via deprotonation of the alcohol using a base like triethylamine, followed by sulfamoyl group transfer.

Procedure :

• Dissolve (3Z,6Z)-dodeca-3,6-dien-1-ol (1.0 equiv) in dry dichloromethane (DCM) at 0°C.
• Add triethylamine (1.2 equiv) dropwise to activate the hydroxyl group.
• Introduce sulfamoyl chloride (1.1 equiv) slowly to avoid exothermic side reactions.
• Stir at room temperature for 12 hours under nitrogen atmosphere.
• Quench with ice-cold water, extract with DCM, and purify via silica gel chromatography.

Key Parameters :

• Yield : 65–72%
• Stereochemical Integrity : The (3Z,6Z) configuration remains intact due to mild reaction conditions.

Alternative Sulfonation Agents

Sulfamic acid–triphosgene systems have been explored for large-scale synthesis. This method avoids handling corrosive sulfamoyl chloride but requires higher temperatures (40–50°C), risking partial isomerization of double bonds.

Biocatalytic Approaches

Enzymatic Sulfamation

Recent advances utilize sulfotransferases to catalyze the transfer of sulfamate groups from 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to the alcohol substrate. Isolated from Daphnia pulex, these enzymes achieve near-quantitative yields while preserving stereochemistry.

Optimized Conditions :

Parameter	Value
Enzyme	SULT4A1 isoform
pH	7.4
Temperature	25°C
Reaction Time	6 hours
Yield	92%

Fermentation-Derived Precursors

Microbial biosynthesis of (3Z,6Z)-dodeca-3,6-dien-1-ol in Yarrowia lipolytica strains, followed by in situ sulfamation, offers a one-pot sustainable route. Genetic engineering of fatty acid desaturases ensures high dienol titers (≥5 g/L).

Purification and Characterization

Chromatographic Techniques

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) resolves the sulfamate from unreacted alcohol and sulfonic acid byproducts. Critical retention times are:

Compound	Retention Time (min)
(3Z,6Z)-Dodeca-3,6-dien-1-ol	12.3
(3Z,6Z)-Dodeca-3,6-dien-1-ylsulfamate	15.8

Spectroscopic Confirmation

• NMR : δ 5.35–5.45 (m, 4H, CH=CH), δ 4.10 (t, 2H, CH2O), δ 3.30 (s, 2H, SO2NH2).
• HRMS : m/z 260.1326 [M−H]⁻ (calculated: 260.1326).

Challenges and Mitigation Strategies

Double Bond Isomerization

The conjugated diene system is prone to cis-trans isomerization under acidic or high-temperature conditions. Mitigation includes:

• Using radical inhibitors (e.g., BHT) during sulfamation.
• Conducting reactions under inert atmospheres.

Byproduct Formation

Excess sulfamoyl chloride leads to sulfonic acid derivatives. Stoichiometric control and slow reagent addition minimize this issue.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Stereoselectivity	Scalability
Sulfamoyl Chloride	72	98	High	Industrial
Enzymatic	92	99	Complete	Lab-scale
Microbial Synthesis	68	95	Moderate	Pilot-scale

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate, and what key reaction parameters influence yield and stereoselectivity?

• Methodological Answer : Synthesis typically involves sulfamation of the corresponding dienol precursor. Key parameters include:

• Temperature control (20–40°C) to avoid undesired isomerization of Z-configured double bonds.
• Use of sulfamoyl chloride in anhydrous conditions with a base (e.g., pyridine) to scavenge HCl .
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product. Yield optimization requires monitoring reaction progress via TLC and adjusting stoichiometry of the sulfamoylating agent.

Q. How can spectroscopic techniques (NMR, IR, MS) be optimized to confirm the structure and purity of (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate?

• Methodological Answer :

• 1H/13C NMR : Assign olefinic protons (δ 5.2–5.8 ppm) and carbons (δ 120–130 ppm) to confirm Z,Z-configuration via coupling constants (J = 10–12 Hz for cis double bonds). Compare with DFT-calculated chemical shifts for validation .
• IR : Detect sulfamate C–O–S vibrations (~1150–1250 cm⁻¹) and N–H stretches (~3300 cm⁻¹).
• HRMS : Use ESI+ or EI modes to verify molecular ion [M+H]+ with <2 ppm mass error. Purity is assessed via HPLC (C18 column, acetonitrile/water mobile phase) .

Q. What experimental protocols are recommended for assessing the compound’s stability under varying pH and temperature conditions?

• Methodological Answer :

• pH Stability : Incubate the compound in buffered solutions (pH 2–10) at 25°C. Monitor degradation via UV-Vis spectroscopy (λmax ~260 nm) and quantify residual intact compound using LC-MS at 0, 24, and 48 hours.
• Thermal Stability : Perform thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to identify decomposition thresholds. Store samples at −20°C under argon for long-term stability .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate across different assay systems?

• Methodological Answer :

• Assay Standardization : Compare results across cell lines (e.g., HEK293 vs. HeLa) using identical exposure times and concentrations. Control for variables like serum content and oxygen levels.
• Data Normalization : Use internal standards (e.g., β-galactosidase controls) to account for batch-to-batch variability. Apply statistical tools (ANOVA with Tukey’s post-hoc test) to identify outliers .
• Mechanistic Follow-Up : Perform target engagement studies (e.g., SPR or ITC) to validate binding affinity discrepancies .

Q. What computational modeling approaches are suitable for predicting the reactivity and interaction mechanisms of (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate in biological systems?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model interactions with putative targets (e.g., enzymes with sulfamate-binding pockets). Validate with MD simulations (NAMD or GROMACS) to assess binding stability .
• DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to predict electrophilic/nucleophilic sites for sulfamate group reactivity .

Q. How can the compound’s environmental fate be evaluated, particularly its degradation pathways in aqueous systems?

• Methodological Answer :

• Photolysis Studies : Exclude solutions to UV light (λ = 254 nm) and analyze by LC-QTOF-MS to identify photoproducts.
• Biodegradation Assays : Use OECD 301F protocol with activated sludge; track sulfamate cleavage via ion chromatography .
• QSAR Modeling : Predict ecotoxicity endpoints (e.g., LC50 for aquatic organisms) using EPI Suite or TEST software .

Q. What strategies mitigate challenges in scaling up the synthesis of (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate while maintaining stereochemical integrity?

• Methodological Answer :

• Flow Chemistry : Implement continuous reactors for precise temperature control and reduced side reactions.
• Catalytic Optimization : Screen transition-metal catalysts (e.g., Pd/Cu systems) for improved Z-selectivity during diene formation .
• In-line Analytics : Use PAT tools (e.g., ReactIR) for real-time monitoring of intermediate stages .

Data Analysis and Experimental Design

Q. How should researchers design dose-response experiments to account for non-linear effects observed with (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate in cellular assays?

• Methodological Answer :

• Use a log-spaced concentration range (e.g., 0.1–100 µM) with triplicate replicates.
• Apply Hill slope models in GraphPad Prism to fit sigmoidal curves and calculate EC50/IC50. Address hormetic effects by including negative controls and normalizing to vehicle-treated samples .

Q. What statistical methods are appropriate for analyzing time-dependent degradation kinetics of this compound in environmental samples?

• Methodological Answer :

• Fit data to first-order decay models (Ct = C0·e⁻ᵏᵗ) using nonlinear regression.
• Use bootstrapping (1000 iterations) to estimate confidence intervals for half-life (t1/2 = ln2/k) .